Phenyl 6-methoxypyridin-3-ylcarbamate
Cat. No. B8706507
M. Wt: 244.25 g/mol
InChI Key: JJNOYKFXGGQMBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:10](=[O:11])([O-:12])[O-:13].[CH3:26][N:27]1[CH2:28][CH2:29][CH2:30][C:31]1=[O:32].[Cl:16][C:17](=[O:18])[O:19][c:20]1[cH:21][cH:22][cH:23][cH:24][cH:25]1.[K+:14].[K+:15].[NH2:1][c:2]1[cH:3][cH:4][c:5]([O:8][CH3:9])[n:6][cH:7]1>>[NH:1]([c:2]1[cH:3][cH:4][c:5]([O:8][CH3:9])[n:6][cH:7]1)[C:17](=[O:18])[O:19][c:20]1[cH:21][cH:22][cH:23][cH:24][cH:25]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1CCCC1=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)Oc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(N)cn1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(NC(=O)Oc2ccccc2)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
